Cas no 35852-81-4 (4-Chloro-1-methyl-1H-pyrazole)

• Product Name: 4-Chloro-1-methyl-1H-pyrazole
• CAS No: 35852-81-4
• MF: C₄H₅ClN₂
• MW: 116.548899412155
• MDL: MFCD08275463
• CID: 54502
• PubChem ID: 13844024
• Update Time: 2025-04-18

4-Chloro-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methylpyrazole
• 4-Chloro-1-methyl-1H-pyrazole
• 1-methyl-4-chloropyrazole
• 1-methyl-4-chlorpyrazole
• 4-Chlor-1-methyl-1H-pyrazol
• 4-chloro-1-methyl-pyrazole
• N-methyl-4-chloropyrazole
• ZLB0141
• 1H-Pyrazole, 4-chloro-1-methyl-
• zlchem 152
• 1-Methyl-4-chloro-1H-pyrazole
• STK503165
• SBB047361
• VP20104
• TRA0084404
• SY016168
• AB0003224
• BB 0256550
• W5738
• ST45055144
• ST24028987
• AM20090567
• A6242
• 852C814
• 1H-Pyrazole, 4-chloro-1-methyl-;4-Chloro-1-methyl-1H-pyrazole
• 35852-81-4
• DS-1202
• DTXSID20551120
• FT-0648554
• CS-W003493
• MFCD08275463
• BCP29527
• SCHEMBL2611107
• AKOS002657243
• EN300-139888
• DB-069269
• ALBB-004427

• MDL： MFCD08275463
• Inchi： 1S/C4H5ClN2/c1-7-3-4(5)2-6-7/h2-3H,1H3
• InChI Key： PGNUBDXGTOZIHC-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1

Computed Properties

• Exact Mass: 116.01400
• Monoisotopic Mass: 116.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.26
• Melting Point: No data available
• Boiling Point: 169 ºC
• Flash Point: 56 ºC
• Refractive Index: 1.563
• PSA: 17.82000
• LogP: 1.07350
• Vapor Pressure: 2.0±0.3 mmHg at 25°C

4-Chloro-1-methyl-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：1993
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides